N'-(3-benzyl-2-quinoxalinyl)-3-chlorobenzenecarbohydrazide

• IUPAC Name: N'-(3-benzylquinoxalin-2-yl)-3-chlorobenzohydrazide
• InChI: InChI=1S/C22H17ClN4O/c23-17-10-6-9-16(14-17)22(28)27-26-21-20(13-15-7-2-1-3-8-15)24-18-11-4-5-12-19(18)25-21/h1-12,14H,13H2,(H,25,26)(H,27,28)
• InChI Key: HWNPNGKMUCUZAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC3=CC=CC=C3N=C2NNC(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H17ClN4O
• Molecular Weight: 388.8 g/mol

Description

N-(3-benzyl-2-quinoxalinyl)-3-chlorobenzenecarbohydrazide (N-BQCB) is a type of quinoxaline-containing compound that is used for a variety of applications in scientific research. It is a heterocyclic compound that has a unique structure that can be used to synthesize a variety of other compounds. N-BQCB has been found to have an interesting mechanism of action and biochemical and physiological effects. In

Scientific Research Applications

1. Chemical Synthesis and Modification

N'-(3-benzyl-2-quinoxalinyl)-3-chlorobenzenecarbohydrazide, as part of the quinoxaline family, has been utilized in various chemical synthesis and modification processes. For instance, Xie et al. (2022) demonstrated the use of benzylsulfonyl hydrazides in the C-3 benzylation of quinoxalin-2(1H)-ones, highlighting the structural diversity achievable with quinoxaline derivatives (Xie et al., 2022). Similarly, Paul et al. (2017) developed a metal-free method for the oxidative 3-arylation of quinoxalin-2(H)-ones using arylhydrazines, underscoring the functional group tolerance and versatility of quinoxaline compounds (Paul et al., 2017).

2. Biological and Pharmaceutical Applications

Quinoxaline derivatives, including N'-(3-benzyl-2-quinoxalinyl)-3-chlorobenzenecarbohydrazide, have notable biological and pharmaceutical applications. Pereira et al. (2015) emphasized the biomedical value of quinoxaline derivatives, particularly in antimicrobial activities and chronic and metabolic disease treatments (Pereira et al., 2015). Additionally, Jaso et al. (2005) synthesized and evaluated quinoxaline-2-carboxylate 1,4-dioxide derivatives for their antituberculosis activity, further demonstrating the medicinal significance of quinoxaline compounds (Jaso et al., 2005).

3. Analytical Chemistry Applications

Quinoxaline derivatives have also been explored in the field of analytical chemistry. For example, Yang et al. (2015) developed a chemosensor based on a quinoxaline derivative for the spectrophotometric sensing of Cu2+ and the fluorogenic sensing of Al3+ in aqueous conditions (Yang et al., 2015).